Cas no 898782-86-0 (4'-Cyano-2-(4-methylpiperazinomethyl) benzophenone)

• Product Name: 4'-Cyano-2-(4-methylpiperazinomethyl) benzophenone
• CAS No: 898782-86-0
• MF: C₂₀H₂₁N₃O
• MW: 319.400244474411
• MDL: MFCD03842809
• CID: 877960
• PubChem ID: 24725469
• Update Time: 2025-04-19

4'-Cyano-2-(4-methylpiperazinomethyl) benzophenone Chemical and Physical Properties

Names and Identifiers

• 4-[2-[(4-methylpiperazin-1-yl)methyl]benzoyl]benzonitrile
• 4'-CYANO-2-(4-METHYLPIPERAZINOMETHYL) BENZOPHENONE
• 898782-86-0
• MFCD03842809
• 4-{2-[(4-Methylpiperazin-1-yl)methyl]benzoyl}benzonitrile
• 4'-cyano-2-(4-methylpiperazinomethyl)benzophenone
• DTXSID90643864
• AKOS016021212
• 4'-Cyano-2-(4-methylpiperazinomethyl) benzophenone

• MDL： MFCD03842809
• Inchi： 1S/C20H21N3O/c1-22-10-12-23(13-11-22)15-18-4-2-3-5-19(18)20(24)17-8-6-16(14-21)7-9-17/h2-9H,10-13,15H2,1H3
• InChI Key： MVRWHBBQEMSUNV-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(C#N)=CC=1)C1=CC=CC=C1CN1CCN(C)CC1

Computed Properties

• Exact Mass: 319.168462302g/mol
• Monoisotopic Mass: 319.168462302g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 467
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 47.3Ų